molecular formula C19H19FN4OS B2720362 1-(4-fluorobenzyl)-3-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)urea CAS No. 1207055-21-7

1-(4-fluorobenzyl)-3-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)urea

Cat. No. B2720362
CAS RN: 1207055-21-7
M. Wt: 370.45
InChI Key: IXVOVAXDVNMHSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-fluorobenzyl)-3-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)urea is a chemical compound that has been widely studied in the scientific community. It is commonly referred to as FBITU and is known for its potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

Synthesis and Characterization

Research on related compounds demonstrates the synthesis and detailed spectroscopic characterization, including single crystal X-ray diffraction (SC-XRD) and density functional theory (DFT) studies. For instance, compounds with similar structures have been synthesized, showing significant nonlinear optical (NLO) properties and potential for technological applications due to their sizable NLO character, which exceeds that of urea molecules (Haroon et al., 2019).

Antifungal Activity

Compounds within this chemical family have been evaluated for their antifungal properties. Studies comparing them to standard fungicides against various fungi suggest the structural features of these compounds contribute significantly to their fungitoxic action (Mishra et al., 2000).

Antituberculosis and Antimicrobial Activity

Novel thiazole-aminopiperidine hybrid analogues, including compounds with a structure similar to the one , have shown promising activity against Mycobacterium tuberculosis (MTB), highlighting their potential as novel antituberculosis agents (Jeankumar et al., 2013).

Xanthine Oxidase Inhibition

Derivatives of 1-(4-fluorobenzyl)-3-phenyl-1H-pyrazol-5-yl compounds have been synthesized and evaluated for their xanthine oxidase inhibitory activity, a key factor in the treatment of diseases like gout. The structural analyses and activity studies suggest these compounds could serve as leads for developing new xanthine oxidase inhibitors (Qi et al., 2015).

Molecular Docking and Activity Profiles

In silico studies, alongside in vitro evaluations, have been conducted on urea and thiourea derivatives for their antioxidant and anticancer activities. These studies reveal that some derivatives exhibit promising activities, highlighting the potential therapeutic applications of such compounds (Chandrasekhar et al., 2020).

Mechanism of Action

properties

IUPAC Name

1-[(4-fluorophenyl)methyl]-3-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19FN4OS/c20-16-8-6-14(7-9-16)12-22-18(25)21-10-11-26-19-23-13-17(24-19)15-4-2-1-3-5-15/h1-9,13H,10-12H2,(H,23,24)(H2,21,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IXVOVAXDVNMHSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CN=C(N2)SCCNC(=O)NCC3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19FN4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-fluorobenzyl)-3-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.